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Compound of Interest

Compound Name: Lanopylin A2

Cat. No.: B15562750

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Lanopylin A2, a naturally occurring
inhibitor of lanosterol synthase. Due to the inaccessibility of the full primary research article,
this document relies on the available abstract and related scientific literature. Specific
guantitative data, such as a confirmed CAS number and detailed physicochemical properties,
are limited.

Core Data Presentation

lentificati | Bioloaical Activi

Identifier Value Reference
Compound Name Lanopylin A2
Not available in searched
CAS Number
databases.
Biological Target Lanosterol Synthase (LSS)

) ) . Inhibits recombinant human
Blological Activity lanosterol synthase

IC50 Value 33 uM

Physicochemical Properties
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Detailed physicochemical data for Lanopylin A2 are not available in the public domain. The
following table provides data for the closely related compound, Lanopylin A1, for reference.
Lanopylin A2 is described as a homologue of Lanopylin A1 with the insertion of one cis-

ethylenylidene in the side chain.

Lanopylin Al (for Lanopylin A2

Property . Reference
reference) (Predicted/inferred)

Molecular Formula C22H41N C24H43N [1]

Molecular Weight 319.57 g/mol ~345.62 g/mol [1]

Physical State Colorless oil Likely an oil

Expected to be
- i soluble in chlorinated
Solubility Soluble in CHCI3
solvents and other

organic solvents.

Signaling Pathway

Lanopylin A2 functions by inhibiting lanosterol synthase, a critical enzyme in the cholesterol
biosynthesis pathway. This pathway converts (S)-2,3-oxidosqualene to lanosterol, a precursor
for all steroids.[2][3][4][5] Inhibition of lanosterol synthase can lead to the accumulation of
upstream metabolites and a depletion of downstream products, including cholesterol. Recent
studies have shown that the inhibition of lanosterol synthase can suppress the proliferation of
cancer cells by deactivating the Src/MAPK signaling pathway.[6][7][8][9]
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Lanopylin A2 inhibits Lanosterol Synthase, affecting the Cholesterol Biosynthesis and MAPK
signaling pathways.
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Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Lanopylin A2 are not
publicly available. The following is a generalized workflow based on the abstract of the primary
literature.

General Workflow for Isolation and Characterization

1. Fermentation 2. Extraction 3. Purification 4. Structural Analysis
Fermentation of \ J ( Extraction of \ J (Silica Gel Column\ (r\ . HPLC\ J (Spec‘roscopicAnalyses\ Structure Elucidation .
Streptomyces sp. KQQ-SOAl) 1 kcrude Metahulites) 1 kchromamgraphy) kr F ) 1 k (NMR, MS) ) Py

Click to download full resolution via product page

A generalized workflow for the isolation and structural elucidation of Lanopylin A2.

Note: This generalized protocol highlights the key steps likely involved in the discovery of
Lanopylin A2. For reproducible research, the specific parameters for each step (e.g.,
fermentation media and conditions, solvent systems for chromatography, and detailed
spectroscopic data acquisition parameters) would be required from the original publication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Lanopylin A2: A Technical Overview of a Novel
Lanosterol Synthase Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562750#lanopylin-a2-cas-number-and-
physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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